![molecular formula C19H15Cl2FN4O2S2 B6521240 2,5-dichloro-N-{2-[2-(4-fluorophenyl)-6-methyl-[1,2,4]triazolo[3,2-b][1,3]thiazol-5-yl]ethyl}benzene-1-sulfonamide CAS No. 896277-93-3](/img/structure/B6521240.png)
2,5-dichloro-N-{2-[2-(4-fluorophenyl)-6-methyl-[1,2,4]triazolo[3,2-b][1,3]thiazol-5-yl]ethyl}benzene-1-sulfonamide
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Overview
Description
This compound is a complex organic molecule that contains several functional groups and heterocyclic rings, including a triazolothiazole ring and a benzene sulfonamide group . These types of compounds are often studied for their potential biological activities .
Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of the triazolothiazole and benzene sulfonamide groups. These groups would likely contribute to the compound’s physical and chemical properties .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the sulfonamide group could make the compound more polar and potentially more soluble in water .Scientific Research Applications
Antioxidant Activity
Thiazole derivatives have been found to exhibit antioxidant activity . This means they can neutralize harmful free radicals in the body, potentially reducing oxidative stress and preventing various health conditions.
Analgesic and Anti-inflammatory Properties
Compounds with a thiazole ring have been reported to have analgesic (pain-relieving) and anti-inflammatory properties . This suggests potential applications in the treatment of conditions involving pain and inflammation.
Antimicrobial and Antifungal Applications
Thiazole derivatives have shown antimicrobial and antifungal activities . This could make them useful in the development of new drugs to combat resistant strains of bacteria and fungi.
Antiviral Activity
Some thiazole derivatives have demonstrated antiviral properties . This suggests potential applications in the treatment of viral infections.
Diuretic Properties
Thiazole compounds have also been found to have diuretic effects . This could be beneficial in treating conditions like hypertension and certain types of heart disease.
Neuroprotective Effects
Thiazole derivatives have shown neuroprotective effects . This suggests they could be used in the treatment of neurodegenerative disorders like Alzheimer’s and Parkinson’s disease.
Antitumor or Cytotoxic Properties
Compounds containing a thiazole ring have demonstrated antitumor or cytotoxic properties . This indicates potential applications in cancer therapy.
Herbicide Synthesis
The nitration process of similar compounds has been used in the synthesis of important triazolinone herbicides like Sulfentrazone . This suggests potential applications in agriculture.
Mechanism of Action
Mode of Action
It’s known that similar compounds with indole and thiazole moieties have shown a broad spectrum of biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc . These activities are often the result of the compound’s interaction with its targets, leading to changes in the function of these targets.
Biochemical Pathways
For instance, indole derivatives have been found to affect pathways related to inflammation, cancer, and viral infections . Similarly, thiazole derivatives have been found to affect pathways related to microbial infections, cancer, and neurological disorders .
Result of Action
Similar compounds have been found to have a range of effects, including inhibiting the growth of cancer cells, reducing inflammation, and preventing viral replication .
Action Environment
Factors such as ph, temperature, and the presence of other compounds can potentially affect the action of similar compounds .
Future Directions
properties
IUPAC Name |
2,5-dichloro-N-[2-[2-(4-fluorophenyl)-6-methyl-[1,3]thiazolo[3,2-b][1,2,4]triazol-5-yl]ethyl]benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H15Cl2FN4O2S2/c1-11-16(8-9-23-30(27,28)17-10-13(20)4-7-15(17)21)29-19-24-18(25-26(11)19)12-2-5-14(22)6-3-12/h2-7,10,23H,8-9H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HPMQFCORCISSFM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC2=NC(=NN12)C3=CC=C(C=C3)F)CCNS(=O)(=O)C4=C(C=CC(=C4)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H15Cl2FN4O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
485.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2,5-dichloro-N-{2-[2-(4-fluorophenyl)-6-methyl-[1,2,4]triazolo[3,2-b][1,3]thiazol-5-yl]ethyl}benzene-1-sulfonamide |
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